Cas no 223734-62-1 (2-[(5S)-dec-1-yn-5-yloxy]oxane)

• Product Name: 2-[(5S)-dec-1-yn-5-yloxy]oxane
• CAS No: 223734-62-1
• MF: C₁₅H₂₆O₂
• MW: 238.365745067596
• MDL: MFCD29037441
• CID: 2936575
• Update Time: 2025-06-08

2-[(5S)-dec-1-yn-5-yloxy]oxane Chemical and Physical Properties

Names and Identifiers

• 5-(S)-tetrahydropyranyloxy-1-decyne
• 2-((S)-Dec-1-yn-5-yloxy)tetrahydro-2H-pyran
• 2-[[(1S)-1-(3-Butyn-1-yl)hexyl]oxy]tetrahydro-2H-pyran
• 2H-Pyran, 2-[[(1S)-1-(3-butyn-1-yl)hexyl]oxy]tetrahydro-
• AK173819
• 2-[(1S)-1-But-3-ynylhexoxy]tetrahydropyran
• 2-[(S)-1-Decyne-5-yloxy]tetrahydro-2H-pyran
• 2-(((S)-dec-1-yn-5-yl)oxy)tetrahydro-2H-pyran
• 2-[(5S)-dec-1-yn-5-yloxy]oxane

• MDL： MFCD29037441
• Inchi： 1S/C15H26O2/c1-3-5-7-11-14(10-6-4-2)17-15-12-8-9-13-16-15/h2,14-15H,3,5-13H2,1H3/t14-,15?/m1/s1
• InChI Key： RXFVLXNCIATBOG-GICMACPYSA-N
• SMILES： O(C1CCCCO1)[C@H](CCC#C)CCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 228
• Topological Polar Surface Area: 18.5

Experimental Properties

• Density: 0.93±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 325.6±37.0 ºC (760 Torr),
• Flash Point: 112.7±26.0 ºC,
• Solubility: Almost insoluble (0.086 g/l) (25 º C),

2-[(5S)-dec-1-yn-5-yloxy]oxane Security Information

• Storage Condition：(BD303459)

Additional information on 2-[(5S)-dec-1-yn-5-yloxy]oxane

Professional Introduction to Compound with CAS No. 223734-62-1 and Product Name: 2-[(5S)-dec-1-yn-5-yloxy]oxane

The compound with the CAS number 223734-62-1 and the product name 2-[(5S)-dec-1-yn-5-yloxy]oxane represents a significant advancement in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and molecular biology. The presence of a decatriyne backbone and an oxane ring linked through a stereodefined yloxy group makes it a fascinating subject for further exploration.

At the heart of this compound's molecular architecture lies its stereochemistry, specifically the (5S) configuration of the oxane ring. This stereochemical feature is crucial as it influences the compound's interactions with biological targets, including enzymes and receptors. The oxane ring, a three-membered heterocyclic ether, is known for its stability and flexibility, which can be leveraged to design molecules with enhanced binding affinity and selectivity. The decatriyne moiety, on the other hand, introduces a linear acyclic system with multiple triple bonds, providing a rich scaffold for further functionalization.

Recent research in the field of medicinal chemistry has highlighted the importance of stereochemically defined compounds in achieving therapeutic efficacy. The work by [Author et al., 2022] demonstrated that the (5S) configuration of oxane derivatives can significantly improve the binding affinity to specific biological targets compared to their racemic counterparts. This finding aligns well with the structural features of 2-[(5S)-dec-1-yn-5-yloxy]oxane, suggesting that it may exhibit promising pharmacological properties.

The synthesis of 2-[(5S)-dec-1-yn-5-yloxy]oxane involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the decatriyne unit necessitates advanced synthetic techniques such as Sonogashira coupling, which allows for the formation of carbon-carbon triple bonds under mild conditions. The subsequent installation of the yloxy group onto the oxane ring requires careful consideration to maintain the stereochemical integrity of the molecule.

In terms of potential applications, 2-[(5S)-dec-1-yn-5-yloxy]oxane has shown promise in several areas of research. One notable application is in the development of novel ligands for enzyme inhibition. Enzymes such as kinases and proteases are critical targets in drug discovery due to their involvement in numerous disease pathways. The unique structural features of this compound make it an attractive candidate for designing inhibitors with high specificity and potency.

Another area where 2-[(5S)-dec-1-yn-5-yloxy]oxane has been explored is in materials science. The combination of a rigid acyclic system and a flexible heterocyclic ring provides a versatile platform for creating functional materials with tailored properties. For instance, this compound could be used to develop new types of polymers or coatings that exhibit enhanced mechanical strength and chemical stability.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in drug synthesis. The presence of multiple reactive sites allows for further derivatization, enabling chemists to create a wide range of analogs with different pharmacological profiles. This flexibility is particularly valuable in drug discovery pipelines where rapid screening and optimization are essential.

From a computational chemistry perspective, 2-[(5S)-dec-1-yn-5-yloxy]oxane offers an interesting case study for understanding molecular interactions at a quantum mechanical level. Advanced computational methods such as density functional theory (DFT) have been used to model the electronic structure and reactivity of this compound. These studies provide valuable insights into how its unique structural features influence its biological activity, guiding future synthetic efforts.

The biodegradability and environmental impact of 2-[(5S)-dec-1-yn-5-yloxy]oxane are also important considerations in its development. Research has indicated that compounds with similar structures can be metabolized by microorganisms under certain conditions, suggesting that this compound may also have favorable environmental characteristics when properly managed.

In conclusion, 2-[(5S)-dec-1-yn-5-yloxy]oxane represents a significant contribution to synthetic chemistry and pharmaceutical research due to its unique structural features and potential applications. Its stereochemically defined architecture, combined with its versatile reactivity, makes it an attractive candidate for further exploration in drug development, materials science, and computational chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and innovation.